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Compound of Interest

Compound Name: trans-2-Tridecen-1-ol

Cat. No.: B7803506

For Researchers, Scientists, and Drug Development Professionals

Introduction

trans-2-Tridecen-1-ol is an unsaturated fatty alcohol that has garnered interest for its potential
therapeutic applications. This technical guide provides a comprehensive overview of the
current scientific understanding of its biological activities, with a primary focus on its
prospective anticancer effects. The information presented herein is intended to serve as a
resource for researchers and professionals in the fields of pharmacology and drug
development.

Anticancer Potential

The most significant evidence for the therapeutic potential of trans-2-tridecen-1-ol lies in its
apparent anticancer properties. A key study investigating the bioactive constituents of
Moricandia sinaica (Boiss.) Boiss identified trans-2-tridecen-1-ol as a major component of a
methanol extract that exhibited selective cytotoxicity against a triple-negative breast cancer cell
line.[1][2][3]

Cytotoxicity Data

While the study did not report an IC50 value for the isolated trans-2-tridecen-1-ol, it did
establish the cytotoxicity of the methanol extract of Moricandia sinaica shoots, in which trans-
2-tridecen-1-ol was a primary constituent (over 35%).[1][2][3]
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Proposed Mechanism of Action: Inhibition of CDC25
Phosphatases

In silico molecular docking studies have suggested a potential mechanism for the anticancer
activity of trans-2-tridecen-1-ol.[1][2][3] The compound is predicted to bind to M-phase inducer
phosphatases 1 and 2 (CDC25A and CDC25B), with a higher binding energy for CDC25B.[1][2]
[3] These phosphatases are crucial for cell cycle progression, and their inhibition can lead to
cell cycle arrest and apoptosis.[1][2][3]
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Proposed mechanism of action for trans-2-Tridecen-1-ol.

Experimental Protocols

The following protocols are based on the methodology used in the study of Moricandia sinaica
extract.[1][3]

Cell Culture:

MDA-MB-231, MCF7, HepG2, and HUVEC cell lines were maintained in Dulbecco’s Modified
Eagle Medium (DMEM).

The medium was supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and
100 pg/mL streptomycin.

Cells were cultured at 37°C in a humidified atmosphere with 5% CO2.

Cytotoxicity Assay (MTT Assay):

Cells were seeded in 96-well plates at a density of 1 x 10”4 cells per well.

After 24 hours of incubation, the cells were treated with various concentrations of the plant
extract.

The treated cells were incubated for a further 24 hours.

Following the treatment period, 10 pL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) solution (5 mg/mL) was added to each well.

The plates were incubated for 4 hours at 37°C.

The medium was then removed, and 100 pL of dimethyl sulfoxide (DMSO) was added to
each well to dissolve the formazan crystals.

The absorbance was measured at 570 nm using a microplate reader.

The percentage of cell viability was calculated, and the IC50 value was determined.
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Workflow for the MTT cytotoxicity assay.

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/product/b7803506?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Anti-inflammatory and Antimicrobial Potential

The evidence for the anti-inflammatory and antimicrobial properties of trans-2-tridecen-1-ol is
currently indirect and requires further investigation.

Association with Bioactive Essential Oils

trans-2-Tridecen-1-ol has been identified as a minor constituent (0.39%) in the essential oil of
cilantro (Coriandrum sativum L. leaves).[4] This essential oil demonstrated notable in vitro anti-
inflammatory and antimicrobial activities.[4] However, due to the low concentration of trans-2-
tridecen-1-ol in the oil, these activities cannot be directly attributed to the compound.

Biological Activity of .
. . ] Experimental Method Reference
Cilantro Essential Oil

o Egg albumin and trypsin-
Anti-inflammatory _ _ _ [4]
induced inflammation

Antimicrobial Well diffusion method [4]

Further research utilizing the isolated trans-2-tridecen-1-ol is necessary to determine its
specific contribution to these effects.

Conclusion and Future Directions

Current research, particularly in the area of oncology, suggests that trans-2-tridecen-1-ol is a
promising candidate for further therapeutic development. The compound's association with the
cytotoxic extract of Moricandia sinaica and its predicted interaction with key cell cycle
regulators warrant more in-depth investigation.

Future research should prioritize:

e |solation and Purification: Conducting studies with highly purified trans-2-tridecen-1-ol to
definitively ascertain its biological activities.

« In Vitro Studies: Expanding the range of cancer cell lines tested to determine the
compound's spectrum of activity and to confirm the 1C50 values reported by commercial
suppliers.
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e Mechanism of Action Studies: Validating the predicted inhibition of CDC25 phosphatases
through enzymatic assays and further molecular biology techniques.

« In Vivo Studies: Evaluating the efficacy and safety of trans-2-tridecen-1-ol in preclinical
animal models of cancer and inflammation.

The development of a robust body of evidence for the therapeutic effects of trans-2-tridecen-
1-ol will be crucial for its potential translation into clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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